Cas no 1342221-69-5 (N-cyclopropyloxolan-3-amine)

• Product Name: N-cyclopropyloxolan-3-amine
• CAS No: 1342221-69-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 2181201
• PubChem ID: 63331503
• Update Time: 2025-11-02

N-cyclopropyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyltetrahydrofuran-3-amine
• N-cyclopropyloxolan-3-amine
• AM91957

• Inchi： 1S/C7H13NO/c1-2-6(1)8-7-3-4-9-5-7/h6-8H,1-5H2
• InChI Key： HTBLNGCMUPXGKA-UHFFFAOYSA-N
• SMILES： O1CCC(C1)NC1CC1

Computed Properties

• Exact Mass: 127.1
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on N-cyclopropyloxolan-3-amine

Exploring the Versatile Applications and Properties of N-cyclopropyloxolan-3-amine (CAS No. 1342221-69-5)

In the ever-evolving landscape of organic chemistry, N-cyclopropyloxolan-3-amine (CAS No. 1342221-69-5) has emerged as a compound of significant interest. This heterocyclic amine, featuring a cyclopropyl group attached to an oxolane ring, has garnered attention for its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals alike are increasingly exploring the synthesis of N-cyclopropyloxolan-3-amine and its derivatives, driven by the growing demand for novel bioactive molecules.

The molecular structure of N-cyclopropyloxolan-3-amine combines the stability of a cyclopropyl group with the flexibility of an oxolane (tetrahydrofuran) ring. This combination results in a compound with interesting stereoelectronic properties, making it a valuable building block in medicinal chemistry. Recent studies have focused on optimizing the preparation method for N-cyclopropyloxolan-3-amine, with particular emphasis on green chemistry approaches that minimize environmental impact while maintaining high yields.

One of the most promising applications of 1342221-69-5 lies in drug discovery. The compound's ability to serve as a scaffold for various pharmacophores has led to its incorporation in several drug candidate molecules. Pharmaceutical researchers are particularly interested in how modifications to the N-cyclopropyloxolan-3-amine structure can influence biological activity, with current investigations targeting neurological disorders and metabolic diseases. The compound's balanced lipophilicity makes it especially suitable for central nervous system-targeting therapeutics.

Beyond pharmaceuticals, N-cyclopropyloxolan-3-amine finds utility in agricultural chemistry. Its structural features make it a potential precursor for novel plant growth regulators and eco-friendly pesticides. The agrochemical industry values such compounds that combine effectiveness with reduced environmental persistence. Recent patent filings reveal growing interest in cyclopropyl-containing oxolane derivatives for crop protection applications, particularly in addressing resistance issues in pest management.

The material science sector has also taken notice of CAS 1342221-69-5. Researchers are exploring its use as a monomer or additive in polymer formulations, where the cyclopropyl group can impart desirable mechanical properties while the oxolane ring contributes to processability. These investigations align with current industry trends toward high-performance, sustainable materials with tailored characteristics.

Analytical characterization of N-cyclopropyloxolan-3-amine presents several interesting aspects. Modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure and purity. These analyses are crucial for quality control in industrial production and for understanding structure-activity relationships in research applications. The compound's stability under various conditions has been a particular focus, with studies examining its behavior under thermal stress and in different solvent systems.

Market dynamics for 1342221-69-5 reflect the growing importance of specialized heterocyclic compounds. Suppliers report increasing demand from both academic institutions and commercial entities, particularly in regions with strong pharmaceutical and agrochemical industries. Pricing trends indicate that N-cyclopropyloxolan-3-amine maintains a stable position in the fine chemicals market, with projections suggesting steady growth as new applications emerge.

Safety considerations for handling N-cyclopropyloxolan-3-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during manipulation. Material safety data sheets provide comprehensive guidance on storage conditions and handling procedures, emphasizing the importance of maintaining chemical integrity and preventing contamination.

The future outlook for CAS 1342221-69-5 appears promising, with several research avenues still to be explored. Computational chemistry approaches are being applied to predict new derivatives and their properties, potentially accelerating discovery processes. Additionally, the development of more efficient synthetic routes could make cyclopropyl-substituted oxolane amines more accessible for various applications. As sustainability becomes increasingly important across industries, the environmental profile of this compound and its production methods will likely receive greater attention.

For researchers considering working with N-cyclopropyloxolan-3-amine, several key resources are available. Technical literature continues to expand, with recent publications covering novel synthetic methodologies, spectroscopic data, and application studies. Specialized chemical suppliers offer the compound in various quantities and purities, catering to both small-scale research needs and larger industrial requirements. As interest grows, we can anticipate more collaborative efforts to unlock the full potential of this versatile chemical building block.